Terpin

• IUPAC Name: 4-(2-hydroxypropan-2-yl)-1-methylcyclohexan-1-ol
• InChI: InChI=1S/C10H20O2/c1-9(2,11)8-4-6-10(3,12)7-5-8/h8,11-12H,4-7H2,1-3H3
• InChI Key: RBNWAMSGVWEHFP-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(CC1)C(C)(C)O)O
• Molecular Formula: C10H20O2
• DSSTOX Substance ID: DTXSID7023643, DTXSID401031800, DTXSID501031803
• Molecular Weight: 172.26 g/mol
• Physical Description: Solid
• Solubility: 1 mg/mL at 20 °C
• CAS RN: 80-53-5, 565-48-0, 565-50-4, 2451-01-6
• Melting Point: 158 - 159 °C

Description

Terpin, used as the hydrate (this compound·H2O), is an expectorant. It is used to loosen mucus in patients with bronchitis and related conditions. It is derived from sources such as turpentine, oregano, thyme, and eucalyptus.

Synthesis Analysis

This compound can be synthesized from α-pinene by direct one-stage hydration reaction mechanism. The study was focused to investigate the influence of organic acids and mixture acid catalyst between organic acid and phosphoric acid. The highest yield of terpineol from α-pinene in this hydration reaction in this study was 53.5 wt% using mixed phosphoric and acetic acid.

Molecular Structure Analysis

The molecular formula of this compound is C10H20O2. The average mass is 172.265 Da and the monoisotopic mass is 172.146332 Da.

Chemical Reactions Analysis

The synthesis of terpineol was conducted first by fractionation of turpentine and followed by hydration reaction from fractionated α-pinene. This pathway is preferable since α-pinene conversion could produce terpineol with yield of >75% compared to the synthesis pathway from turpentine (<40%).

Physical And Chemical Properties Analysis

The density of this compound is 1.0±0.1 g/cm3. The boiling point is 265.0±8.0 °C at 760 mmHg. The vapour pressure is 0.0±1.2 mmHg at 25°C. The enthalpy of vaporization is 58.4±6.0 kJ/mol. The flash point is 119.0±13.0 °C. The index of refraction is 1.491.

Scientific Research Applications

Biological Properties of Terpinolene

A comprehensive systematic review by (Menezes et al., 2021) highlights the biological activities of terpinolene, a monoterpene commonly found in herbs and used as a flavoring agent in various industries. This study provides insight into the antioxidant, larvicide, and insecticide activities of terpinolene. Despite the potential for broad pharmacological use, the mechanisms underlying its effects and its safety in clinical contexts require further exploration.

Oxidative Stress and Mitochondrial Impairment Mediated by Terpinolene

In a study by (Ağuş et al., 2018), terpinolene was found to induce apoptotic, oxidative, and cytotoxic effects in the fission yeast Schizosaccharomyces pombe, a model organism in molecular toxicology. This study sheds light on the potential effects of terpinolene on programmed cell death and its underlying mechanisms.

X-Ray Crystallographic Study of Terpin

(Suga et al., 1982) conducted an X-ray crystallographic study to elucidate the crystal structures of cis-terpin (this compound hydrate) and trans-terpin. This research is crucial for understanding the molecular structures of these compounds and has implications for their therapeutic and industrial applications.

Sedative Effect of Inhaled Terpinolene

A study by (Ito & Ito, 2013) explored the sedative effects of inhaled terpinolene in mice and investigated its structure-activity relationships. This research contributes to understanding the potential therapeutic uses of terpinolene in sedation and relaxation therapies.

Spectrophotometric Assay for this compound Hydrate

(Platt & James, 2006) developed a spectrophotometric method for assaying this compound hydrate, emphasizing its importance in pharmaceutical analysis and quality control.

This compound Hydrate's Applications in Thermal Analysis

(Di Martino et al., 1999) conducted thermal analysis and powder X-ray diffraction studies on this compound hydrate, revealing its properties and potential applications in pharmaceutical formulations.

Mechanism of Action

Target of Action

Terpin, specifically this compound hydrate, primarily targets the bronchial secretory cells in the lower respiratory tract . These cells play a crucial role in the production and secretion of mucus, a key component in our body’s defense mechanism against pathogens.

Mode of Action

This compound hydrate works directly on the bronchial secretory cells, improving mucociliary function . It helps to liquify and facilitate the elimination of bronchial secretions, thereby easing congestion in patients with acute or chronic bronchitis and related pulmonary conditions . Additionally, it exerts a weak antiseptic effect on the pulmonary parenchyma .

Biochemical Pathways

For instance, α-Terpineol, a derivative of this compound, has been reported to induce cell cycle arrest and apoptosis in certain cell lines . .

Pharmacokinetics

In silico results for terpinen-4-ol, a derivative of this compound, indicated adequate absorption and distribution of the molecule in vivo .

Result of Action

The primary result of this compound’s action is the alleviation of symptoms in patients with bronchitis, pneumonia, bronchiectasis, chronic obstructive pulmonary disease (COPD), and infectious or inflammatory diseases of the upper respiratory tract . By improving mucociliary function and exerting a weak antiseptic effect, this compound hydrate helps to clear mucus and ease congestion .

Action Environment

The efficacy and stability of this compound can be influenced by various environmental factors. For instance, the production of this compound is mostly based on chemical hydration using α-pinene or turpentine . Moreover, the biological properties of this compound derivatives can be affected by factors such as pH, temperature, and the presence of other compounds . .

Safety and Hazards

Terpin hydrate was popular in the United States since the late nineteenth century, but was removed from marketed medications in the 1990s after FDA stated that "based on evidence currently available, there are inadequate data to establish general recognition of the safety and effectiveness of these ingredients".

Future Directions

Terpin hydrate is still available to patients as prescription medications to be prepared by specialty compounding pharmacies. It is commonly used to loosen mucus and ease congestion in patients presenting with acute or chronic bronchitis, and related pulmonary conditions.

Biochemical Analysis

Biochemical Properties

α-Terpineol plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules . It has a wide range of biological applications as an antioxidant, anticancer, anticonvulsant, antiulcer, antihypertensive, anti-nociceptive compound .

Cellular Effects

α-Terpineol has profound effects on various types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . For instance, oral administration of α-Terpineol can reduce mean arterial pressure, indicating an antioxidant effect .

Molecular Mechanism

The molecular mechanism of α-Terpineol involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . It exerts its effects at the molecular level, contributing to its wide range of biological applications .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of α-Terpineol change over time. Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently under research .

Dosage Effects in Animal Models

The effects of α-Terpineol vary with different dosages in animal models . Studies are ongoing to determine any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

α-Terpineol is involved in various metabolic pathways. It interacts with enzymes or cofactors, and it could also affect metabolic flux or metabolite levels .

Transport and Distribution

The transport and distribution of α-Terpineol within cells and tissues are complex processes that involve various transporters or binding proteins . These processes affect its localization or accumulation .

Subcellular Localization

The subcellular localization of α-Terpineol and its effects on its activity or function are areas of active research . This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .

Q & A

Q1: What is the molecular formula and weight of terpin hydrate?

A1: this compound hydrate, a commonly studied form of this compound, has the molecular formula C₁₀H₂₀O₂·H₂O and a molecular weight of 190.28 g/mol. [, ]

Q2: How can the cis-trans configuration of 1,8-terpins be determined?

A2: X-ray crystallography has been used to definitively elucidate the crystal structures of “cis-terpin” (this compound hydrate) and “trans-terpin,” confirming the cis and trans relationships of the hydroxyl group at C-1 and the 1-hydroxy-1-methylethyl group at C-4, respectively. These configurations are consistent with their structures in solution. []

Q3: What spectroscopic techniques are used to characterize this compound and its derivatives?

A3: Researchers utilize various spectroscopic methods to analyze this compound and related compounds. These include Gas Chromatography-Mass Spectrometry (GC-MS) for identifying and quantifying volatile components, Nuclear Magnetic Resonance (NMR) for structural analysis, and Fourier-transform infrared spectroscopy (FTIR) to study functional groups. [, , , ]

Q4: Can zeolites be used in the purification of terpineol?

A4: Yes, zeolites, specifically those activated by acetic acid, have shown promise in the decolorization of crude terpineol by adsorbing unreacted this compound hydrate and other impurities. This process can enhance the purity of terpineol, increasing its market value. []

Q5: Can this compound hydrate be dehydrated to yield other terpenes?

A5: Yes, this compound hydrate can be dehydrated to produce various terpenes. For instance, treating it with a copper-zinc catalyst system or specific synthetic zeolites can lead to the formation of γ-terpinene. [] Additionally, reacting this compound hydrate with 60% acetic acid at 70°C for 10 hours produces dl-α-terpineol and trans-terpin. []

Q6: How does sulfuric acid concentration influence the products of limonene oxide reaction?

A6: The heterogeneous uptake of limonene oxide by sulfuric acid solutions varies with acid concentration. In solutions with greater than 30% (w) sulfuric acid, reactive uptake is observed. The reactions yield different products depending on the concentration, including monoterpenes, terpineols, this compound hydrates, and this compound hydrate diorganosulfate. [, ]

Q7: Can this compound hydrate be synthesized from turpentine?

A7: Yes, this compound hydrate can be synthesized through the hydration of pinenes, the primary constituents of turpentine, in the presence of sulfuric acid. Optimization studies have investigated the influence of parameters such as temperature, acid concentration, reaction time, and the mass ratio of reactants on the yield of this compound hydrate. []

Q8: Does terpinen-4-ol exhibit insecticidal properties?

A8: Yes, terpinen-4-ol has demonstrated insecticidal effects, particularly against houseflies (Musca domestica). Studies have reported its contact LD₅₀, poisoning symptoms, and inhibitory effects on enzymes like Na⁺,K⁺-ATPase. []

Q9: What is the significance of α-terpineol in microbial metabolism?

A9: α-Terpineol plays a role in the biotransformation pathways of certain yeasts. For example, Saccharomyces cerevisiae, Torulaspora delbrueckii, and Kluyveromyces lactis can convert linalool and nerol into α-terpineol, which is then further metabolized into cis-terpin hydrate. []

Q10: Do the essential oils of Hedychium species exhibit antioxidant properties?

A10: Yes, the rhizome essential oils of various Hedychium species, including H. ellipticum, H. aurantiacum, H. coronarium, and H. spicatum, have shown antioxidant activities. These activities have been assessed through methods such as Fe²⁺ chelating activity, DPPH radical scavenging, and reducing power assays. []

Q11: What analytical techniques are used to quantify this compound hydrate in pharmaceutical formulations?

A11: Gas chromatography (GC) is widely employed for the quantitative determination of this compound hydrate in pharmaceutical preparations. Methods typically involve extracting this compound hydrate with a suitable solvent and analyzing it on a GC system. Internal standards are often used to improve accuracy and precision. [, , , ]

Q12: Can a spectrophotometric method be used to assay this compound hydrate?

A12: Yes, a spectrophotometric assay has been developed for quantifying this compound hydrate. This method relies on the reaction between this compound hydrate and phosphomolybdic acid under controlled conditions, resulting in a measurable color change proportional to the this compound hydrate concentration. []